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Compound of Interest

Compound Name: Troparil, (+)-

Cat. No.: B219778

This guide provides essential safety and logistical information for the handling of Troparil ((+)-
WIN 35,065-2), a synthetic phenyltropane-based stimulant used in scientific research.[1][2]
Due to its potent psychoactive nature and structural similarity to cocaine, coupled with a lack of
extensive toxicity data, a highly cautious approach is mandatory.[3][4] Adherence to these
procedural guidelines is critical for ensuring the safety of all laboratory personnel.

Hazard Overview and Quantitative Data

Troparil is a potent dopamine reuptake inhibitor, several times more potent than cocaine.[2]
While it is reported to be slightly less cardiotoxic than cocaine due to the absence of a
hydrolyzable ester linkage, the overall long-term health effects and exact toxic dosage in
humans have not been studied.[2][3] The Safety Data Sheet (SDS) for Troparil indicates a lack
of available data for aquatic toxicity.[5] Given this information gap, researchers must handle
Troparil as a substance with high potential for acute and chronic toxicity.

Chemical and Physical Properties
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Property Value Source
Molecular Formula C16H21NO2 [1]
Molar Mass 259.349 g-mol—? [2]
Boiling Point 350.2+42.0 °C (Predicted) [1]
Density 1.099+0.06 g/cm3 (Predicted) [1]
pKa 9.95+0.60 (Predicted) [1]
Melting Point 190 to 191 °C (374 to 376 °F) [2]

Personal Protective Equipment (PPE) Protocol

A comprehensive PPE strategy is the primary control measure to prevent exposure. The
following equipment is mandatory when handling Troparil, particularly in its solid (powder) form.

e Gloves: Double-gloving is required. Use two pairs of chemical-resistant nitrile gloves.[6]
Inspect gloves for any signs of damage before use and change them immediately if
contamination is suspected.[7]

o Eye and Face Protection: Wear chemical splash goggles that provide front, brow, and temple
protection.[8] When there is a significant risk of splashes or aerosol generation, a full-face
shield must be worn in addition to goggles.[9][10]

» Body Protection: A professional lab coat is required. For procedures involving larger
quantities or with a higher risk of contamination, wear a disposable, chemical-resistant gown
over the lab coat.[9][11] Polyethylene-coated polypropylene or similar laminate materials are
recommended.[9]

» Respiratory Protection: Due to the risk of inhaling potent airborne patrticles, a fit-tested
NIOSH-certified N95 or higher-rated respirator is essential, especially when handling the
powder outside of a containment enclosure.[9]

o Footwear: Fully enclosed, chemical-resistant shoes must be worn at all times in the
laboratory.[6][7] Disposable shoe covers should be used if there is a risk of floor
contamination.
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Operational Plan: Step-by-Step Handling
Procedures

All handling of Troparil should occur within a designated area, such as a chemical fume hood
or a ventilated balance enclosure, to minimize exposure.[6][7]

Preparation

o Consult Safety Data Sheet (SDS): Before beginning any work, thoroughly read the Troparil
SDS.[5][6]

o Designate Work Area: Cordon off and label a specific area for handling. Ensure a chemical
spill kit is readily accessible.

o Assemble PPE: Gather all necessary PPE and inspect it for defects.[7]

e Don PPE: Put on PPE in the following order: shoe covers, inner gloves, gown, respirator,
goggles/face shield, and finally, outer gloves.

Handling (Weighing and Aliquoting)

e Work in Fume Hood: Perform all manipulations of solid Troparil within a certified chemical
fume hood to control aerosol generation.[6][12]

» Use Proper Tools: Use dedicated spatulas and weighing papers.

e Handle with Care: Open containers slowly and away from your face to prevent inhalation of
any airborne powder.[6]

e Minimize Dust: Avoid any actions that could create dust, such as scraping or vigorous
shaking.[5]

o Clean as You Go: Immediately clean any minor spills using appropriate procedures (see
Emergency Procedures).

Post-Handling
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e Decontaminate: Wipe down the work surface, balance, and any equipment used with an
appropriate solvent (e.g., 70% ethanol), followed by a cleaning agent. Dispose of cleaning
materials as hazardous waste.

e Secure Compound: Tightly seal the primary container of Troparil and store it according to
institutional guidelines for controlled or potent substances.

o Doff PPE: Remove PPE carefully to avoid self-contamination. Remove outer gloves first,
followed by the gown, face shield/goggles, and respirator. Remove inner gloves last. Wash
hands thoroughly with soap and water.[7]

Emergency Procedures

In case of accidental exposure, follow these first-aid measures immediately and seek medical
attention.[5]

e Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[5][7]

» Skin Contact: Remove contaminated clothing and wash the affected skin area thoroughly
with soap and plenty of water.[5][7]

 Inhalation: Move the person to fresh air. If breathing is difficult or stops, provide artificial
respiration and seek immediate medical attention.[5]

 Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water and consult a physician immediately.[5]

o Spills: Evacuate the area. Wear full PPE, including respiratory protection, to clean the spill.
Absorb liquid spills with an inert material. For solid spills, carefully sweep or vacuum (with
HEPA filter) the material into a designated hazardous waste container.[7]

Disposal Plan

All waste generated from handling Troparil, including contaminated PPE, weighing papers, and
cleaning materials, must be treated as hazardous chemical waste.[6]
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e Segregate Waste: Collect all Troparil-contaminated waste in clearly labeled, sealed
hazardous waste containers. Do not mix with other waste streams.[6]

» Follow Regulations: Troparil is classified as a Schedule Il substance in the United States.[2]
All disposal must adhere strictly to institutional, local, and federal regulations for controlled
substances and hazardous waste.[13] Consult your institution's Environmental Health and
Safety (EHS) department for specific disposal protocols.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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